5-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)picolinic acid
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Overview
Description
“5-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)picolinic acid” is a chemical compound with the CAS Number: 503471-24-7 . Its molecular weight is 374.4 . The IUPAC name of this compound is 5-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)picolinic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C22H18N2O4/c25-21(26)20-10-9-14(11-23-20)12-24-22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,24,27)(H,25,26) .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 374.4 .
Scientific Research Applications
- Fmoc Protection : The compound contains an Fmoc (fluorenylmethoxycarbonyl) group, which is widely used in peptide chemistry. Fmoc protects amino acids during solid-phase peptide synthesis (SPPS). Researchers utilize Fmoc-amino acid derivatives to build peptide sequences step by step, allowing for efficient and controlled peptide assembly .
- Fmoc Amino Acid Azides : Fmoc amino acid azides derived from this compound serve as coupling agents in peptide synthesis. These azides are stable and useful for creating peptide libraries and modifying peptides with diverse functionalities .
- Prodrug Design : The compound’s structure suggests potential as a prodrug. Researchers can exploit the Fmoc group for targeted drug delivery. By attaching therapeutic agents to this moiety, they can enhance drug solubility, stability, and tissue-specific release .
- Fluorescent Properties : The fluorenyl group in the compound imparts fluorescence. Scientists can use it as a fluorescent probe for cellular imaging, drug tracking, and studying biological processes. Its emission properties make it valuable for visualizing cellular structures and interactions .
- Functional Coatings : Researchers have explored using Fmoc-containing compounds for surface modification. By incorporating this compound into coatings, they can enhance biocompatibility, reduce bacterial adhesion, and create functionalized surfaces for medical devices and implants .
- Bioorthogonal Chemistry : The Fmoc group can participate in bioorthogonal reactions. Researchers can selectively label proteins, nucleic acids, or other biomolecules by reacting them with Fmoc-containing reagents. This technique allows precise manipulation of biological systems .
- Photosensitizer : The compound’s fluorescence properties make it a potential photosensitizer for PDT. In PDT, light activates the photosensitizer, leading to the generation of reactive oxygen species that selectively destroy cancer cells or pathogens. Researchers investigate its efficacy in cancer treatment and antimicrobial applications .
Peptide Chemistry and Solid-Phase Synthesis
Drug Delivery Systems
Fluorescent Labeling and Imaging
Materials Science and Surface Modification
Chemical Biology and Bioconjugation
Photodynamic Therapy (PDT)
Safety and Hazards
The compound has been labeled with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
It’s known that the fluoren-9-ylmethoxy)carbonyl (fmoc) group is commonly used in peptide synthesis
Mode of Action
The Fmoc group is often used in the synthesis of peptides, suggesting that this compound might interact with its targets through a similar mechanism . It’s likely that the compound binds to its target, causing a conformational change that affects the target’s function.
Biochemical Pathways
Given the potential role of this compound in peptide synthesis, it may be involved in protein-related pathways . The exact downstream effects would depend on the specific targets and their roles in cellular processes.
Result of Action
Based on its potential role in peptide synthesis, it could influence protein function and thus have wide-ranging effects at the molecular and cellular levels . More research is needed to determine the specific effects.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the stability of the compound at room temperature has been noted . .
properties
IUPAC Name |
5-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4/c25-21(26)20-10-9-14(11-23-20)12-24-22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,24,27)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRKIKNOYHMQAQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=CN=C(C=C4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)picolinic acid | |
CAS RN |
503471-24-7 |
Source
|
Record name | 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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